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CAS No.: 22487-87-2

Cat. No.: S1949050

Get Quote

Chemical Identity and Properties

For any purification strategy, understanding the basic properties of the compound is essential. The table

below summarizes key data for 5-Methyl-2-heptene.

Property Value / Description Source

CAS Number 22487-87-2 (mixed isomers); 24608-85-3 ((E)-isomer) [1] [2]

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1]

Physical State Colorless to pale yellow liquid [1]

Boiling Point 113.0 °C (calculated) [1]

Flash Point Highly Flammable (specific data not found) [1]

IUPAC Name 5-methylhept-2-ene [1]

Canonical SMILES CCC(C)CC=CC [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1949050?utm_src=pdf-body
https://www.smolecule.com/products/s1949050?utm_src=pdf-interest
https://www.smolecule.com/products/s1949050?utm_src=pdf-body
https://www.smolecule.com/products/s1949050
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Safety and Handling Information

Working with this compound requires careful attention to safety due to the following hazards [1]:

Highly Flammable liquid and vapor [1].

May be fatal if swallowed and enters airways (Aspiration hazard) [1]. It is advised to handle it with
appropriate personal protective equipment (PPE) including gloves and safety glasses, and to use a

fume hood [1].

Potential Purification Strategies Based on Chemical
Properties

While direct purification protocols were not found, the following logical approaches can be explored based

on the compound's properties. The workflow below outlines a potential decision-making process.

Start: Mixture Containing
5-Methyl-2-heptene Impurity

Analyze Polarity & Volatility

Select Purification Concept

Exploit Boiling Point (113°C)
via Fractional Distillation

Exploit Polarity & C=C Bond
via Chromatography or Extraction

Purified Desired Product

Click to download full resolution via product page
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Exploiting Volatility: Distillation

Given the known boiling point, fractional distillation is a primary method to separate 5-Methyl-2-heptene

from other compounds with sufficiently different boiling points [1].

Exploiting Polarity and Reactivity

Chromatography: The compound's non-polar nature (aliphatic hydrocarbon) makes techniques like
flash column chromatography on silica gel a viable option. Its separation from more polar

impurities would be straightforward.
Liquid-Liquid Extraction: This could effectively separate 5-Methyl-2-heptene from hydrophilic

impurities when using water and a water-immiscible organic solvent [3].
Chemical Scavenging: As an alkene, 5-Methyl-2-heptene could potentially be removed by reacting

it with solid-supported reagents that selectively target double bonds, though a specific reagent is not
identified in the search results.

Troubleshooting Common Scenarios

Scenario: Suspected interference in a reaction mixture.

Step 1: Confirm the identity of the impurity using analytical techniques (e.g., GC-MS, comparing

retention index data if available [4]).
Step 2: If confirmed, choose a purification method based on the properties of your desired product. If
your product is non-volatile, distillation is suitable. If your product is more polar, liquid-liquid extraction
or chromatography may be better.

Important Note on Available Information

It is critical to note that while the provided data can guide your experimental design, the specific

effectiveness of these techniques for your unique mixture has not been documented in the searched literature.

You will need to empirically determine the optimal conditions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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